Cas no 945918-72-9 (3-(4-bromo-phenyl)-2-cyano-propane)

3-(4-Bromo-phenyl)-2-cyano-propane is a brominated aromatic compound featuring a cyano-functionalized propane chain, making it a versatile intermediate in organic synthesis. Its key structural attributes—the electron-withdrawing bromo and cyano groups—enhance reactivity in nucleophilic substitution and condensation reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for active ingredients or complex molecular frameworks. The bromine substituent allows for further functionalization via cross-coupling reactions, while the cyano group offers opportunities for amidation or reduction. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
3-(4-bromo-phenyl)-2-cyano-propane structure
945918-72-9 structure
Product Name:3-(4-bromo-phenyl)-2-cyano-propane
CAS No:945918-72-9
MF:
MW:
MDL:MFCD26392036
CID:2141588
Update Time:2025-05-20

3-(4-bromo-phenyl)-2-cyano-propane Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-phenyl)-2-cyano-propane
    • Benzenepropanenitrile, 4-bromo-α-methyl-
    • MDL: MFCD26392036

3-(4-bromo-phenyl)-2-cyano-propane Pricemore >>

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Additional information on 3-(4-bromo-phenyl)-2-cyano-propane

3-(4-Bromo-phenyl)-2-cyano-propane (CAS No. 945918-72-9)

3-(4-Bromo-phenyl)-2-cyano-propane is a versatile organic compound with the CAS number 945918-72-9. This compound, also referred to as 4-bromo-N,N-dimethylbenzamide cyanide, is widely recognized in the field of organic chemistry for its unique structural properties and diverse applications. The molecule consists of a bromine atom attached to a benzene ring, which is further connected to a propane chain containing a cyano group. This combination of functional groups makes it a valuable intermediate in various chemical reactions and synthesis processes.

The synthesis of 3-(4-bromo-phenyl)-2-cyano-propane involves several advanced chemical techniques, including nucleophilic substitution and coupling reactions. Recent studies have highlighted its role in the development of novel pharmaceutical compounds, where its ability to act as a reactive intermediate has been exploited to create bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

One of the most significant advancements in the application of 3-(4-bromo-phenyl)-2-cyano-propane is its use in click chemistry. This approach leverages the compound's ability to undergo rapid and selective reactions under mild conditions, making it an ideal candidate for constructing complex molecular architectures. Recent breakthroughs in this area have demonstrated its potential in drug delivery systems, where it serves as a key component in the design of biocompatible polymers and nanoparticles.

In addition to its role in pharmaceuticals, 3-(4-bromo-phenyl)-2-cyano-propane has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have reported enhanced charge transport properties in devices incorporating this compound, suggesting its potential for use in next-generation electronic devices such as flexible displays and sensors.

The stability and reactivity of 3-(4-bromo-phenyl)-2-cyano-propane have been extensively studied under various conditions. Recent investigations have revealed that the compound exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophiles and electrophiles has been optimized through careful control of reaction conditions, enabling precise control over product formation.

From an environmental standpoint, the synthesis and application of 3-(4-bromo-phenyl)-2-cyano-propane have been designed with sustainability in mind. Researchers have developed eco-friendly methods for its production, including the use of biodegradable solvents and catalytic systems that minimize waste generation. These advancements align with global efforts to promote green chemistry and reduce the environmental footprint of chemical manufacturing processes.

In conclusion, 3-(4-bromo-phenyl)-2-cyano-propane (CAS No. 945918-72-9) stands out as a pivotal compound in modern organic chemistry. Its versatility, combined with cutting-edge research findings, positions it as a key player in advancing pharmaceuticals, materials science, and sustainable chemical manufacturing. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make significant contributions to various industries in the years to come.

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